Cas no 57960-31-3 (acequinocyl-hydroxy)

• Product Name: acequinocyl-hydroxy
• CAS No: 57960-31-3
• MF: C₂₂H₃₀O₃
• MW: 342.471807003021
• CID: 947833
• PubChem ID: 14672776
• Update Time: 2025-04-19

acequinocyl-hydroxy Chemical and Physical Properties

Names and Identifiers

• acequinocyl-hydroxy
• Acequinocyl-hydroxy Standard
• 2-(1-dodecyl)-3-hydroxy-1,4-naphthoquinone
• 2-dodecyl-3-hydroxy-[1,4]naphthoquinone
• 2-hydroxy-3-dodecyl-1,4-naphthaquinone
• 2-hydroxy-3-dodecyl-1,4-naphthoquinone
• 2-N,N-Diacetylamino-2-cyclohexen-1-on
• 2-N-Diacetylaminocyclohex-2-enon
• 2-N-Diacetylaminocyclohexen-2-on
• 2-n-dodecyl-3-hydroxy-1,4-naphthoquinone
• 3-n-dodecyl-2-hydroxy-1,4-naphthoquinone
• Acetamide,N-acetyl-N-(6-oxo-1-cyclohexen-1-yl)
• Diacetylaminocyclohexenone
• hydroxyacequinocyl
• 57960-31-3
• KUUFMNYPHOKBFD-UHFFFAOYSA-N
• UNII-DWA2JG4TUB
• Acequinocyl metabolite R1
• Q27276636
• 2-dodecyl-3-hydroxynaphthalene-1,4-dione
• NS00067096
• SCHEMBL9444208
• 2-Dodecyl-3-hydroxy-1,4-naphthoquinone
• CHEMBL102734
• 1,4-Naphthalenedione, 2-dodecyl-3-hydroxy-
• 2-Hydroxy-3-n-dodecyl-1,4-naphthoquinone
• DWA2JG4TUB
• NS00124335
• 2-n-dodecyl-3-hydroxyl-1,4-naphthoquinone
• 3-dodecyl-4-hydroxynaphthalene-1,2-dione
• DTXSID90897188
• 2-n-dodecyl-3-hydroxy-1,4naphthoquinone

• Inchi： 1S/C22H30O3/c1-2-3-4-5-6-7-8-9-10-11-16-19-20(23)17-14-12-13-15-18(17)21(24)22(19)25/h12-15,23H,2-11,16H2,1H3
• InChI Key： ACDHBFFJCFHSMB-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C(C(C=1CCCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 342.21900
• Monoisotopic Mass: 342.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 54.37000
• LogP: 6.18870
• Solubility: water